Cas no 1806369-48-1 (3-Amino-2-(3-bromopropyl)mandelic acid)

• Product Name: 3-Amino-2-(3-bromopropyl)mandelic acid
• CAS No: 1806369-48-1
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 4942174
• Update Time: 2025-06-15

3-Amino-2-(3-bromopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3-bromopropyl)mandelic acid

• Inchi： 1S/C11H14BrNO3/c12-6-2-4-7-8(10(14)11(15)16)3-1-5-9(7)13/h1,3,5,10,14H,2,4,6,13H2,(H,15,16)
• InChI Key： SIHLTQJRIKYSDO-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CC=CC=1C(C(=O)O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6

Additional information on 3-Amino-2-(3-bromopropyl)mandelic acid

Introduction to 3-Amino-2-(3-bromopropyl)mandelic Acid (CAS No. 1806369-48-1) and Its Emerging Applications in Chemical Biology

3-Amino-2-(3-bromopropyl)mandelic acid, identified by the chemical identifier CAS No. 1806369-48-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features—a mandelic acid backbone substituted with an amino group at the C-3 position and a 3-bromopropyl group at the C-2 position—exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents.

The structural configuration of 3-amino-2-(3-bromopropyl)mandelic acid positions it as a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The presence of both an amino group and a bromine substituent provides multiple reaction sites for further functionalization, enabling chemists to tailor its properties for specific applications. This flexibility has made it an attractive building block in the synthesis of peptidomimetics, enzyme inhibitors, and other bioactive compounds.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with biological targets with high specificity. 3-Amino-2-(3-bromopropyl)mandelic acid has emerged as a key component in several innovative drug discovery programs. Its structural motif is reminiscent of natural products and bioactive peptides, which has led to investigations into its potential as a scaffold for mimicking peptide functions. For instance, studies have explored its utility in designing molecules that can modulate enzyme activity or interfere with protein-protein interactions, areas critical for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 3-amino-2-(3-bromopropyl)mandelic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases. Researchers have leveraged the structural features of this compound to design inhibitors that target specific kinases implicated in cancer progression. The bromine substituent, in particular, has been exploited for covalent bond formation with cysteine residues in kinase active sites, leading to highly potent and selective inhibitors. Such inhibitors hold promise for treating aggressive forms of cancer by disrupting aberrant signaling cascades.

Furthermore, the amino group at the C-3 position allows for further derivatization into amides or ureas, which are common pharmacophores in drug design. This property has been utilized to develop molecules that can engage with biological targets through hydrogen bonding or salt bridge interactions, enhancing binding affinity and selectivity. Recent publications have highlighted the use of 3-amino-2-(3-bromopropyl)mandelic acid derivatives as scaffolds for inhibiting proteases involved in viral replication or inflammatory responses. These derivatives have shown preclinical efficacy in models of viral infection and chronic inflammation, underscoring their therapeutic potential.

The synthetic accessibility of CAS No. 1806369-48-1 is another factor contributing to its popularity in research settings. Advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales. This accessibility has facilitated large-scale screening campaigns and structure-activity relationship (SAR) studies, allowing researchers to rapidly optimize lead compounds for clinical development. The ability to produce high-purity batches of this compound ensures consistency in experimental outcomes, which is crucial for reliable data generation.

Recent breakthroughs in computational chemistry have further enhanced the utility of 3-amino-2-(3-bromopropyl)mandelic acid as a drug discovery tool. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions have guided synthetic efforts toward designing analogs with improved pharmacokinetic properties or reduced toxicity profiles. Additionally, virtual screening algorithms have been used to identify novel derivatives of this compound that may exhibit enhanced activity or selectivity against disease-causing targets.

The growing body of evidence supporting the therapeutic potential of derivatives of CAS No 1806369-48-1 has attracted significant interest from pharmaceutical companies worldwide. Several companies are currently engaged in clinical trials evaluating the efficacy and safety of compounds derived from this scaffold. Early-phase trials have shown promising results, particularly in treating solid tumors and autoimmune diseases. These findings have fueled optimism about the future development of drugs based on 3-amino-2-(3-bromopropyl)mandelic acid derivatives.

The versatility of 3-amino-2-(3-bromopropyl)mandelic acid extends beyond its role as a kinase inhibitor or protease inhibitor scaffold; it also finds applications in diagnostic imaging and biomarker discovery. Researchers have incorporated radiolabeled versions of this compound into positron emission tomography (PET) probes for visualizing disease-related pathways non-invasively. These probes have demonstrated utility in detecting early-stage tumors and monitoring treatment responses with high sensitivity and specificity.

The future prospects for CAS No 1806369-48-1 are bright, with ongoing research exploring new applications across multiple therapeutic areas. Innovations in synthetic chemistry continue to expand the toolkit available to medicinal chemists working with this scaffold, enabling the rapid design and synthesis of novel bioactive molecules. As our understanding of disease mechanisms deepens, so too does our appreciation for compounds like 3-amino-2-(3-bromopropyl)mandelic acid, which serve as indispensable tools for advancing therapeutic interventions.